Cas no 1823793-09-4 (Pyrido[3,4-b]pyrazine-6(5H)-carboxylic acid, 3-chloro-7,8-dihydro-, 1,1-dimethylethyl ester)

• Product Name: Pyrido[3,4-b]pyrazine-6(5H)-carboxylic acid, 3-chloro-7,8-dihydro-, 1,1-dimethylethyl ester
• CAS No: 1823793-09-4
• MF: C₁₂H₁₆ClN₃O₂
• MW: 269.727341651917
• CID: 5172300
• Update Time: 2026-03-04

Pyrido[3,4-b]pyrazine-6(5H)-carboxylic acid, 3-chloro-7,8-dihydro-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• Pyrido[3,4-b]pyrazine-6(5H)-carboxylic acid, 3-chloro-7,8-dihydro-, 1,1-dimethylethyl ester

• Inchi： 1S/C12H16ClN3O2/c1-12(2,3)18-11(17)16-5-4-8-9(7-16)15-10(13)6-14-8/h6H,4-5,7H2,1-3H3
• InChI Key： JWCHUWJITAESLQ-UHFFFAOYSA-N
• SMILES： C12CN(C(OC(C)(C)C)=O)CCC1=NC=C(Cl)N=2

Additional information on Pyrido[3,4-b]pyrazine-6(5H)-carboxylic acid, 3-chloro-7,8-dihydro-, 1,1-dimethylethyl ester

Pyrido[3,4-b]pyrazine-6(5H)-carboxylic acid, 3-chloro-7,8-dihydro-, 1,1-dimethylethyl ester

The compound Pyrido[3,4-b]pyrazine-6(5H)-carboxylic acid, 3-chloro-7,8-dihydro-, 1,1-dimethylethyl ester (CAS No. 1823793-09-4) is a highly specialized organic molecule with significant potential in various fields of chemistry and materials science. This compound belongs to the class of pyridopyrazines, which are known for their unique electronic properties and structural versatility. The molecule's structure features a fused pyridine and pyrazine ring system with a carboxylic acid derivative attached at the 6-position. The presence of a chloro substituent at the 3-position and a dihydro group at the 7,8 positions further enhances its chemical reactivity and functional diversity.

Recent studies have highlighted the importance of pyridopyrazine derivatives in drug discovery and materials science. For instance, researchers have explored the potential of this compound as a building block for constructing advanced materials with tailored electronic properties. The molecule's ability to form stable coordination complexes with transition metals has been extensively investigated, making it a promising candidate for applications in catalysis and sensing technologies.

In terms of synthesis, Pyrido[3,4-b]pyrazine-6(5H)-carboxylic acid derivatives can be prepared through various routes, including cyclization reactions of appropriately substituted precursors. The introduction of the chloro group at the 3-position is typically achieved through electrophilic substitution or nucleophilic aromatic substitution strategies. The dihydro group at the 7,8 positions can be introduced via hydrogenation or other reduction techniques. The esterification step involving the 1,1-dimethylethyl group is often carried out under mild conditions to ensure high yields and purity.

One of the most intriguing aspects of this compound is its ability to participate in supramolecular assembly processes. Recent research has demonstrated that Pyrido[3,4-b]pyrazine derivatives can self-assemble into ordered nanostructures under specific conditions. These assemblies exhibit unique optical and electronic properties, making them attractive for applications in organic electronics and photonics.

The chemical stability of Pyrido[3,4-b]pyrazine-6(5H)-carboxylic acid derivatives has also been a subject of recent investigations. Studies have shown that these compounds exhibit excellent thermal stability up to moderate temperatures, which is crucial for their use in high-temperature applications such as thermoelectric materials or high-performance polymers.

In conclusion, Pyrido[3,4-b]pyrazine-6(5H)-carboxylic acid, 3-chloro-7,8-dihydro-, 1,1-dimethylethyl ester (CAS No. 1823793-09-4) is a versatile compound with a wide range of potential applications in chemistry and materials science. Its unique structure and functional groups make it an ideal candidate for further exploration in drug discovery, catalysis, sensing technologies, and advanced materials development.